Cas no 105456-58-4 (Benzenamine, 4-[(2,4-dimethylphenyl)sulfonyl]-)
105456-58-4 structure
Product Name:Benzenamine, 4-[(2,4-dimethylphenyl)sulfonyl]-
CAS No:105456-58-4
MF:C14H15NO2S
MW:261.33940243721
CID:1154115
PubChem ID:23274877
Update Time:2025-04-20
Benzenamine, 4-[(2,4-dimethylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[(2,4-dimethylphenyl)sulfonyl]-
- 4-(2,4-dimethylphenyl)sulfonylaniline
- 4-[(2,4-Dimethylphenyl)sulfonyl]benzenamine
- 4-(2,4-Dimethylbenzene-1-sulfonyl)aniline
- 105456-58-4
- SCHEMBL11590652
- DTXSID30632318
- CHEMBL310676
-
- Inchi: 1S/C14H15NO2S/c1-10-3-8-14(11(2)9-10)18(16,17)13-6-4-12(15)5-7-13/h3-9H,15H2,1-2H3
- InChI Key: YTPKVTAYQVPKRC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(C1C=CC(C)=CC=1C)(=O)=O
Computed Properties
- Exact Mass: 261.08245
- Monoisotopic Mass: 261.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- PSA: 60.16
Benzenamine, 4-[(2,4-dimethylphenyl)sulfonyl]- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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